Cas no 1796979-69-5 (1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole)

• Product Name: 1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole
• CAS No: 1796979-69-5
• MF: C₁₉H₂₀FN₃O₃S
• MW: 389.443806648254
• CID: 6209337
• PubChem ID: 75474025
• Update Time: 2025-10-31

1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• AKOS033479695
• EN300-26621192
• Z1625930693
• [3-(2,3-dihydroindol-1-ylsulfonyl)piperidin-1-yl]-(2-fluoropyridin-4-yl)methanone
• 1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole
• 1796979-69-5

• Inchi： 1S/C19H20FN3O3S/c20-18-12-15(7-9-21-18)19(24)22-10-3-5-16(13-22)27(25,26)23-11-8-14-4-1-2-6-17(14)23/h1-2,4,6-7,9,12,16H,3,5,8,10-11,13H2
• InChI Key： DJBWYZDTENPYDV-UHFFFAOYSA-N
• SMILES： S(C1CN(C(C2C=CN=C(C=2)F)=O)CCC1)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 389.12094084g/mol
• Monoisotopic Mass: 389.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79Ų

Additional information on 1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole

Compound Introduction: 1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole (CAS No. 1796979-69-5) and Its Applications in Modern Chemical Biology

The compound 1-{[1-(2-fluoropyridine-4-carbonyl)piperidin-3-yl]sulfonyl}-2,3-dihydro-1H-indole, identified by the CAS number 1796979-69-5, represents a sophisticated molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their versatile biological activities and structural features. The presence of a fluoropyridine moiety and an indole scaffold contributes to its unique pharmacophoric properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated pyridines as key structural components in drug molecules. The introduction of fluorine atoms into aromatic rings can modulate metabolic stability, binding affinity, and overall pharmacological efficacy. Specifically, the 2-fluoropyridine-4-carbonyl group in this compound enhances its interaction with biological targets, thereby improving its potential as an active pharmaceutical ingredient (API). This modification is particularly noteworthy, as fluorinated pyridines have been extensively studied for their role in enhancing drug-like properties such as lipophilicity and metabolic resistance.

The sulfonyl group at the 1-position of the piperidine ring further enhances the compound's pharmacological profile. Sulfonyl compounds are well-known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The combination of these functional groups with the indole core creates a multifaceted molecular structure that may exhibit synergistic effects upon interaction with biological systems. The 2,3-dihydro-1H-indole scaffold is particularly interesting, as indole derivatives have been implicated in various biological processes and are frequently explored in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the fluoropyridine moiety interacts favorably with hydrophobic pockets of target proteins, while the sulfonyl group engages in hydrogen bonding interactions. These insights are crucial for rational drug design and optimization efforts. Additionally, the piperidine ring provides a flexible hinge region that can adapt to different binding environments, enhancing the compound's overall affinity for biological targets.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the introduction of the fluoropyridine-4-carbonyl group via cross-coupling reactions, followed by sulfonylation at the piperidine nitrogen. The final step involves functionalizing the indole core to achieve the desired 2,3-dihydro configuration. These synthetic strategies underscore the importance of advanced methodologies in constructing complex molecular architectures.

In vitro studies have begun to elucidate the biological activities of this compound. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The presence of both fluorine and sulfur atoms appears to modulate its interactions with biological systems, leading to selective binding profiles. Further research is needed to fully characterize its mechanism of action and potential therapeutic applications.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models can rapidly assess molecular properties such as solubility, permeability, and toxicity, thereby streamlining early-stage screening processes. The use of artificial intelligence (AI) tools has become indispensable in modern pharmaceutical research, enabling faster translation from laboratory discoveries to clinical candidates.

Future directions for this compound include exploring its efficacy in animal models and human clinical trials. Collaborative efforts between academic researchers and industry scientists will be essential to validate its therapeutic potential across various disease indications. Additionally, green chemistry principles should be considered during both synthesis and application phases to minimize environmental impact while maintaining high yields and purity standards.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for drug development. By combining established heterocyclic scaffolds with novel functional groups like fluoropyridines and sulfonamides, researchers can generate innovative molecules with tailored properties. Such efforts are critical for addressing unmet medical needs and developing next-generation therapeutics capable of overcoming existing challenges posed by drug resistance and limited treatment options.